Cas no 896312-41-7 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate)
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-dimethoxy-, 6-[[(4-methyl-4H-1,2,4-triazol-3-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
- 6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
- 896312-41-7
- [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate
- AKOS024660793
- F2568-0048
- 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
- 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
-
- Inchi: 1S/C18H17N3O6S/c1-21-10-19-20-18(21)28-9-14-7-15(22)16(8-26-14)27-17(23)11-4-12(24-2)6-13(5-11)25-3/h4-8,10H,9H2,1-3H3
- InChI Key: DBVWTSPAUZLFAI-UHFFFAOYSA-N
- SMILES: C(OC1C(=O)C=C(CSC2N(C)C=NN=2)OC=1)(=O)C1=CC(OC)=CC(OC)=C1
Computed Properties
- Exact Mass: 403.08380644g/mol
- Monoisotopic Mass: 403.08380644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 656.4±65.0 °C(Predicted)
- pka: 1.81±0.10(Predicted)
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2568-0048-2μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-5μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-10μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-20μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-1mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-2mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-3mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-4mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-5mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2568-0048-10mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate |
896312-41-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
Introduction to Compound CAS No. 896312-41-7: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate (CAS No. 896312-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as heterocyclic compounds, which are characterized by their cyclic structures containing atoms other than carbon, such as nitrogen, oxygen, and sulfur. The unique structural features of this compound make it a promising candidate for various therapeutic applications.
The molecular structure of 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate includes a triazole ring and a pyran ring, both of which are known for their biological activity. The triazole ring is particularly noteworthy due to its ability to form stable complexes with metal ions and its potential for enhancing the pharmacological properties of the molecule. The presence of the sulfanyl group (S-) and the methoxy groups (OCH3) further contributes to the compound's reactivity and solubility.
Recent studies have highlighted the potential of CAS No. 896312-41-7 in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases such as arthritis, asthma, and inflammatory bowel disease. Research has shown that 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.
In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antifungal agent. Fungal infections can be challenging to treat due to the limited number of effective antifungal drugs available. Studies have demonstrated that CAS No. 896312-41-7 possesses significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membranes and inhibition of fungal growth.
The pharmacokinetic properties of 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate have also been studied in detail. This compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects.
In the context of drug discovery and development, the structural versatility of CAS No. 896312-41-7 allows for further optimization through chemical modifications. Researchers are exploring various derivatives and analogs to enhance its therapeutic efficacy and selectivity. For example, modifications to the triazole ring or the methoxy groups can potentially improve its binding affinity to specific targets or reduce off-target effects.
The potential applications of 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxyo-H-pyran-yi 3,-dimethoxybenzoate extend beyond inflammation and fungal infections. It has also shown promise in cancer research due to its ability to induce apoptosis in cancer cells and inhibit tumor growth. Preliminary studies suggest that it may act by targeting multiple signaling pathways involved in cancer progression.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 896312--7 in human subjects. These trials will provide crucial data on dosing regimens, pharmacodynamics, and long-term safety profiles. The results from these trials will be instrumental in determining whether this compound can be advanced to later stages of clinical development.
In conclusion, 6-{(methyl-H-,,-triazol-)sulfanylmethyl}-oxo-H-pyran-yi ,,-dimethoxybenzoate (CAS No. 896312-) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
896312-41-7 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)